N-tert-Butyl-1-formylcyclobutane-1-sulfonamide
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Description
N-tert-Butyl-1-formylcyclobutane-1-sulfonamide, commonly known as CBBS, is a sulfonamide compound that has gained significant attention in the scientific community due to its potential applications in various fields. CBBS is a cyclobutane derivative that is synthesized via a multistep process.
Scientific Research Applications
Chemoselective Nitration
A study by Kilpatrick, Heller, and Arns (2013) presents a method for the chemoselective nitration of aromatic sulfonamides using tert-butyl nitrite. This reaction shows high selectivity for sulfonamide functionalized aryl systems, a crucial aspect in chemical synthesis (Kilpatrick, Heller, & Arns, 2013).
tert-Butyl Migration via C-N Bond Scission
Research by Mishra et al. (2020) discusses an unprecedented 1,3-migration of the tert-butyl group during the reaction of tert-butyl isonitrile with N,N-dibromoaryl sulfonamides. This process involves the simultaneous C-N bond scission of isonitrile, highlighting a new pathway for the synthesis of N-sulfonyl amidine (Mishra et al., 2020).
N-(Boc) Nitrone Equivalents
Guinchard, Vallée, and Denis (2005) developed tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, which behave as N-(Boc)-protected nitrones. These compounds are synthesized from aldehydes and tert-butyl N-hydroxycarbamate, serving as building blocks in organic synthesis (Guinchard, Vallée, & Denis, 2005).
Iodine-Catalyzed Sulfonylation
A method for the synthesis of various sulfonamides via the sulfonylation of sulfonyl hydrazides with tert-amines is detailed in a study by Chen et al. (2019). This approach uses molecular iodine as a catalyst, offering an eco-friendly synthesis route (Chen et al., 2019).
Catalytic Aminohydroxylation and Aziridination
Gontcharov, Liu, and Sharpless (1999) demonstrate the use of the N-chloramine salt of tert-butylsulfonamide in catalytic aminohydroxylation and aziridination of olefins. The reaction resembles Chloramine-T in its behavior, offering new avenues in catalysis (Gontcharov, Liu, & Sharpless, 1999).
Sulfoxide Activation for Sulfinyl Compound Synthesis
Wei and Sun (2015) explored the activation of sulfoxides bearing a tert-butyl group using N-bromosuccinimide under acidic conditions. This leads to the synthesis of various sulfinic acid amides and esters, showcasing the versatility of tert-butyl compounds (Wei & Sun, 2015).
Photolysis of Sulfonamide Bond in Metal Complexes
Aoki et al. (2009) investigated the photolysis of the sulfonamide bond in metal complexes. Their study on the dansylamide moiety of 1-dansyl-1,4,7,10-tetraazzacyclododecane offers insights into the behavior of sulfonamide under photoinduced conditions (Aoki et al., 2009).
Metal-Free Aziridination
Minakata, Morino, Oderaotoshi, and Komatsu (2006) found that tert-butyl hypoiodite is effective for the aziridination of olefins with sulfonamides. This represents a metal-free approach to aziridination, expanding the applications of sulfonamides in organic synthesis (Minakata et al., 2006).
properties
IUPAC Name |
N-tert-butyl-1-formylcyclobutane-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO3S/c1-8(2,3)10-14(12,13)9(7-11)5-4-6-9/h7,10H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIWBQBFVEQCSSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1(CCC1)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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